Cas no 1261906-63-1 (6-(3-Chloro-5-methylphenyl)pyridine-3-carboxylic acid)

• Product Name: 6-(3-Chloro-5-methylphenyl)pyridine-3-carboxylic acid
• CAS No: 1261906-63-1
• MF: C₁₃H₁₀ClNO₂
• MW: 247.677002429962
• MDL: MFCD18317608
• CID: 2762611
• PubChem ID: 53223477
• Update Time: 2025-04-21

6-(3-Chloro-5-methylphenyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1261906-63-1
• DTXSID40687632
• 6-(3-Chloro-5-methylphenyl)nicotinic acid, 95%
• 6-(3-CHLORO-5-METHYLPHENYL)NICOTINIC ACID
• MFCD18317608
• 6-(3-Chloro-5-methylphenyl)pyridine-3-carboxylic acid

• MDL： MFCD18317608
• Inchi： 1S/C13H10ClNO2/c1-8-4-10(6-11(14)5-8)12-3-2-9(7-15-12)13(16)17/h2-7H,1H3,(H,16,17)
• InChI Key： HVYYGPDPEVZSIR-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=CC(=C1)C1C=CC(C(=O)O)=CN=1

Computed Properties

• Exact Mass: 247.0400063Da
• Monoisotopic Mass: 247.0400063Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 50.2Ų